15-cyclopentyl-7-oxo-prostaglandin I2-ephedrine
15-cyclopentyl-7-oxo-prostaglandin I2-ephedrine
Brand Name:
Vulcanchem
CAS No.:
100992-40-3
VCID:
VC0217486
InChI:
InChI=1S/C20H28O6.C10H15NO/c21-14(12-5-1-2-6-12)10-9-13-15(22)11-17-19(13)20(25)16(26-17)7-3-4-8-18(23)24;1-8(11-2)10(12)9-6-4-3-5-7-9/h7,9-10,12-15,17,19,21-22H,1-6,8,11H2,(H,23,24);3-8,10-12H,1-2H3/b10-9+,16-7-;/t13-,14+,15+,17-,19+;8-,10-/m00/s1
SMILES:
CC(C(C1=CC=CC=C1)O)NC.C1CCC(C1)C(C=CC2C(CC3C2C(=O)C(=CCCCC(=O)O)O3)O)O
Molecular Formula:
C11H14FNO2
Molecular Weight:
529.7 g/mol
15-cyclopentyl-7-oxo-prostaglandin I2-ephedrine
CAS No.: 100992-40-3
Main Products
VCID: VC0217486
Molecular Formula: C11H14FNO2
Molecular Weight: 529.7 g/mol
| CAS No. | 100992-40-3 |
|---|---|
| Product Name | 15-cyclopentyl-7-oxo-prostaglandin I2-ephedrine |
| Molecular Formula | C11H14FNO2 |
| Molecular Weight | 529.7 g/mol |
| IUPAC Name | (5Z)-5-[(3aR,4R,5R,6aS)-4-[(E,3S)-3-cyclopentyl-3-hydroxyprop-1-enyl]-5-hydroxy-3-oxo-4,5,6,6a-tetrahydro-3aH-cyclopenta[b]furan-2-ylidene]pentanoic acid;(1R,2S)-2-(methylamino)-1-phenylpropan-1-ol |
| Standard InChI | InChI=1S/C20H28O6.C10H15NO/c21-14(12-5-1-2-6-12)10-9-13-15(22)11-17-19(13)20(25)16(26-17)7-3-4-8-18(23)24;1-8(11-2)10(12)9-6-4-3-5-7-9/h7,9-10,12-15,17,19,21-22H,1-6,8,11H2,(H,23,24);3-8,10-12H,1-2H3/b10-9+,16-7-;/t13-,14+,15+,17-,19+;8-,10-/m00/s1 |
| Standard InChIKey | FWEMWHKUWXFBLP-MSHGLLSMSA-N |
| Isomeric SMILES | C[C@@H]([C@@H](C1=CC=CC=C1)O)NC.C1CCC(C1)[C@@H](/C=C/[C@H]2[C@@H](C[C@H]3[C@@H]2C(=O)/C(=C/CCCC(=O)O)/O3)O)O |
| SMILES | CC(C(C1=CC=CC=C1)O)NC.C1CCC(C1)C(C=CC2C(CC3C2C(=O)C(=CCCCC(=O)O)O3)O)O |
| Canonical SMILES | CC(C(C1=CC=CC=C1)O)NC.C1CCC(C1)C(C=CC2C(CC3C2C(=O)C(=CCCCC(=O)O)O3)O)O |
| Synonyms | 15-cyclopentyl-7-keto-PGI2-ephedrine 15-cyclopentyl-7-oxo-prostaglandin I2-ephedrine Chinoin 8054 Chinoin-8054 |
| PubChem Compound | 6438885 |
| Last Modified | Nov 11 2021 |
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